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Cat. No.: B612700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The C-Reactive Protein (CRP) fragment (174-185), with the amino acid sequence Ile-Tyr-Leu-

Gly-Gly-Pro-Phe-Ser-Pro-Asn-Val-Leu (IYLGGPFSPNVL), is a bioactive peptide derived from

the full-length CRP.[1][2][3] This dodecapeptide has garnered significant interest in research

due to its immunomodulatory properties, particularly its ability to enhance the tumoricidal

activity of monocytes and macrophages.[1][2] These application notes provide detailed

guidelines for the proper handling, storage, and use of lyophilized CRP (174-185) peptide to

ensure its stability and biological activity in experimental settings.

Product Information
The CRP (174-185) peptide is typically supplied as a lyophilized powder, often as a

trifluoroacetic acid (TFA) salt resulting from the purification process.[2] The presence of TFA

can affect the net weight and solubility of the peptide.[2]
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Property Value

Sequence
H-Ile-Tyr-Leu-Gly-Gly-Pro-Phe-Ser-Pro-Asn-Val-

Leu-OH

Molecular Formula C₆₂H₉₃N₁₃O₁₆

Molecular Weight ~1276.5 g/mol [2]

Theoretical pI 7.0[2]

GRAVY Score 0.79[2]

Handling and Storage of Lyophilized Peptide
Proper handling and storage of the lyophilized CRP (174-185) peptide are crucial to maintain

its integrity and activity.

Initial Receipt and Storage:

Upon receipt, it is recommended to store the lyophilized peptide at -20°C or colder in a

desiccated environment.[2] For long-term storage, -80°C is preferable. The peptide should be

protected from light.

Handling Precautions:

Before opening, allow the vial to equilibrate to room temperature in a desiccator. This

prevents condensation from forming inside the vial, which can degrade the peptide.

Weigh out the desired amount of peptide quickly in a clean, controlled environment.

Reseal the vial tightly and return it to the recommended storage temperature.

Wear appropriate personal protective equipment, including gloves and safety glasses, as

lyophilized peptides can be volatile.

Quantitative Storage Recommendations
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Storage Form Temperature Duration Notes

Lyophilized -80°C Several years

Recommended for

long-term storage.

Keep in a desiccator.

Lyophilized -20°C Several years

Suitable for long-term

storage. Keep in a

desiccator.

Lyophilized 4°C Short-term (weeks)
For short-term use

only.[4]

In Solution -80°C Up to 6 months[4]
Aliquot to avoid

freeze-thaw cycles.

In Solution -20°C Up to 1 month[4]
Aliquot to avoid

freeze-thaw cycles.

In Solution 4°C 1-2 weeks For immediate use.

Reconstitution of Lyophilized Peptide
The solubility of a peptide is dependent on its amino acid composition. With a GRAVY score of

0.79, CRP (174-185) is considered hydrophobic.

Recommended Solvents:

Sterile, Purified Water or Buffer: For initial attempts, use sterile, purified water or a buffer

such as phosphate-buffered saline (PBS) at a pH of 7.0-7.4.

Organic Solvents: If the peptide is not readily soluble in aqueous solutions, it is

recommended to first dissolve it in a small amount of an organic solvent like dimethyl

sulfoxide (DMSO) and then slowly add the aqueous buffer to the desired concentration.

Reconstitution Protocol:

Bring the lyophilized peptide vial to room temperature in a desiccator.
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Add the appropriate solvent to the vial to achieve the desired stock concentration (e.g., 1

mg/mL).

Gently vortex or sonicate the vial to ensure the peptide is fully dissolved. A clear solution

indicates complete dissolution.

For long-term storage of the reconstituted peptide, it is crucial to aliquot the solution into

single-use vials to avoid repeated freeze-thaw cycles.

Experimental Protocols
In Vitro Macrophage Activation Assay
This protocol describes the use of CRP (174-185) to stimulate macrophage activity in vitro.

Materials:

Reconstituted CRP (174-185) peptide solution

Macrophage cell line (e.g., RAW 264.7) or primary macrophages

Complete cell culture medium

Assay-specific reagents (e.g., for phagocytosis or cytokine measurement)

Procedure:

Culture macrophages to the desired density in appropriate culture plates.

Prepare a working solution of CRP (174-185) in complete cell culture medium. A final

concentration of 0.2 mg/mL has been used in some studies.

Remove the existing medium from the cells and add the medium containing the CRP (174-

185) peptide.

Incubate the cells for the desired period (e.g., 1-24 hours).

Proceed with the specific downstream assay, such as a phagocytosis assay or analysis of

cytokine production (e.g., TNF-α, IL-1β, IL-6) by ELISA or flow cytometry.
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In Vivo Murine Sepsis Model
This protocol provides a general guideline for the administration of CRP (174-185) in a murine

model of sepsis.

Materials:

Reconstituted and sterile-filtered CRP (174-185) peptide solution (e.g., in saline)

Animal model of sepsis (e.g., cecal ligation and puncture - CLP)

Procedure:

Induce sepsis in the animal model according to the established protocol.

Prepare the CRP (174-185) peptide for injection by diluting the stock solution in sterile saline.

Doses of 10 or 20 mg/kg have been reported.[5]

Administer the peptide solution to the animals via the desired route (e.g., intraperitoneal

injection).

Monitor the animals for survival and other relevant parameters (e.g., bacterial load,

inflammatory markers) at specified time points.

Visualizations
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Storage of Lyophilized Peptide

Handling

Reconstitution

Use and Storage of Solution

Store at -20°C or -80°C

Equilibrate to Room Temp

Before use

Keep in desiccator Protect from light

Weigh quickly

Add sterile solvent (e.g., water, PBS, or DMSO)

Reseal tightly

Vortex or sonicate

Ensure complete dissolution

Use immediately Aliquot for storage Lyophilized Peptide

Receipt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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